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Compound of Interest

Compound Name: Boc-ile-N(och3)CH3
CAS No.: 87694-51-7
Cat. No.: B2395204
Get Quote
. J

Executive Summary

This technical guide provides a comprehensive safety and operational framework for Boc-lle-
N(OMe)Me (Boc-L-Isoleucine-N-methoxy-N-methylamide). As a Weinreb amide derivative, this
molecule serves as a critical intermediate in medicinal chemistry, specifically for the controlled
synthesis of ketones and aldehydes without over-alkylation. While the purified compound
presents moderate GHS hazards, the process safety risks associated with its synthesis
(coupling reagents) and downstream applications (organometallic reactions) are significant.
This guide synthesizes static SDS data with dynamic experimental protocols.

Part 1: Chemical Identity & Physicochemical
Properties[1]

Table 1: Substance Identification & Properties
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Parameter Data

Chemical Name Boc-L-Isoleucine-N-methoxy-N-methylamide
Common Name Boc-lle-Weinreb amide

CAS Number 115186-37-3 (L-isomer)

Molecular Formula C13H26N204

Molecular Weight 274.36 g/mol

) Viscous oil or low-melting white solid
Physical State . :
(depending on purity)

Soluble in DCM, EtOAc, MeOH, THF; Insoluble

Solubility i Wat
in Water
Chirality L-Isomer (S-configuration at alpha-carbon)
-20°C (Freezer), Hygroscopic, Inert Atmosphere
Storage

(Ar/N2)

Part 2: Comprehensive Hazard Assessment

While the purified Weinreb amide is generally classified as an Irritant, the "Silent Hazards" lie in
the reagents used to create it and the reagents it reacts with.

GHS Classification (Purified Substance)

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.

Process Hazards (The "Hidden" Risks)

o Coupling Agent Sensitization: The synthesis often requires carbodiimides (EDCI, DIC) or
uronium salts (HATU). These are potent sensitizers and can cause anaphylaxis upon
repeated inhalation.
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o Explosion Risk (HOBt): Anhydrous 1-Hydroxybenzotriazole (HOBt), often used to suppress
racemization during synthesis, is an explosive.[2] It is usually sold as a hydrate to mitigate
this, but drying it excessively creates a blast hazard.

o Energetic Quenching: Downstream reactions involve organolithiums or Grignard reagents.
Quenching these reactions releases significant heat and flammable alkanes.

Part 3: Process Safety & Synthesis Protocols
Visualization: The Weinreb Chelation Mechanism

The safety and utility of this molecule rely on the stability of the tetrahedral intermediate. If this
intermediate collapses prematurely, over-alkylation occurs.

Acid Hydrolysis
(H30+)

Boc-lle-Weinreb Amide Nucleophilic Attack
(Electrophile) (Low Temp)

Stable: Prevents
Over-addition
LN

Collapse upon
Acid Quench
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Figure 1: The Weinreb Chelation Mechanism. The stability of the intermediate prevents double addition.

Click to download full resolution via product page
[3]

Protocol: Safe Synthesis of Boc-lle-N(OMe)Me

Context: This protocol uses EDCI/HOBt coupling. Safety Critical Control Point (CCP): Control
of HOBt hydration state.

Reagents:
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e Boc-L-lle-OH (1.0 equiv)

e N,O-Dimethylhydroxylamine HCI (1.1 equiv)
o EDCI (1.1 equiv)

e HOBLt (1.1 equiv, do not use anhydrous)

e N-Methylmorpholine (NMM) (2.5 equiv)

e DCM (Solvent)

Step-by-Step Methodology:

e Dissolution: In a fume hood, dissolve Boc-L-lle-OH in DCM (0.1 M concentration). Cool to
0°C.

 Activation: Add HOBt and EDCI. Stir for 15 minutes.
o Expert Insight: Adding HOBt first minimizes racemization of the isoleucine alpha-center.
o Amine Addition: Add N,O-Dimethylhydroxylamine HCI followed by dropwise addition of NMM.

o CCP: The reaction is exothermic.[4] Maintain temperature <5°C during base addition to
prevent side reactions.

o Self-Validation (TLC): After 3 hours, spot the reaction mixture against starting material. Stain
with Ninhydrin (for free amine check) and KMnO4 (general).

o Success Criteria: Disappearance of the Boc-lle-OH spot (acidic, streaks) and appearance
of a distinct, less polar spot (Weinreb amide).

o Workup: Wash with 1N HCI (removes unreacted amine/EDCI), Sat. NaHCO3 (removes
unreacted acid/HOBt), and Brine.

o Hazard:[1][2][5] Acid wash releases CO2 if carbonates are present. Vent separatory funnel
frequently.
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Part 4: Application Safety (Downstream Reactions)

The primary use of Boc-lle-N(OMe)Me is conversion to ketones. This involves pyrophoric

reagents.[2]

Visualization: Hazard Workflow

1. Synthesis
(Coupling Agents)

N

Risk: Sensitization & 2. Purification
Explosion (HOBTt) (Extraction/Column)

Risk: Solvent Exposure | 3. Application
(DCM/Hexanes) (Grignard Reaction)

Risk: Pyrophoric Reagents
& Exothermic Quench

Figure 2: Operational Hazard Hierarchy throughout the lifecycle of Boc-Ile-N(OMe)Me.

Click to download full resolution via product page
Protocol: Safe Conversion to Ketone
Context: Reaction with Phenylmagnesium Bromide (PhMgBr).

» Drying: Dry the Boc-lle-N(OMe)Me azeotropically with toluene. Residual water will kill the
Grignard reagent violently.

e Setup: Flame-dry glassware under Argon flow.
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o Addition: Dissolve amide in anhydrous THF. Cool to -78°C (or 0°C depending on steric
hindrance). Add PhMgBr (3.0 equiv) dropwise.

o Self-Validation: If the solution does not turn slightly yellow or cloudy (formation of Mg-
chelate), the Grignard may be degraded.

e Quenching (Critical Safety Step):

o

Do NOT add water directly to the -78°C mixture.

[¢]

Add saturated NH4CI solution dropwise.

[¢]

Mechanism:[2] This hydrolyzes the stable tetrahedral intermediate, releasing the ketone.

[e]

Warning: Vigorous evolution of gas and heat. Ensure open venting.

Part 5: Emergency Response & Storage[4]
Storage Parameters[1][4]

e Temperature: -20°C.
o Container: Tightly sealed glass vial with Parafilm.

o Shelf Life: 12-24 months if kept dry. Hydrolysis converts it back to Boc-lle-OH and
HN(OMe)Me.

First Aid Measures

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses. (H319)

o Skin Contact: Wash with soap and water. If redness persists (sensitization), seek medical
attention. (H315)[1]

e Ingestion: Do not induce vomiting. Rinse mouth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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